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Compound of Interest

Compound Name: (2-Bromovinyl)trimethylsilane

Cat. No.: B178746

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety protocols, operational guidance, and disposal plans for (2-Bromovinyl)trimethylsilane,
ensuring the well-being of laboratory personnel and compliance with safety standards.

(2-Bromovinyl)trimethylsilane is a flammable liquid and vapor that can cause skin irritation,
serious eye irritation, and may lead to respiratory irritation.[1] Adherence to the following
guidelines is critical to mitigate risks associated with its handling.

Hazard Identification and Classification

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3
vapour.[1]
Skin irritation 2 H315: Causes skin irritation.[1]
Co H319: Causes serious eye
Eye irritation 2A

irritation.[1]

Specific target organ toxicity - ]
) ) H335: May cause respiratory
single exposure (Respiratory 3 o

irritation.[1]
system)

Physical and Chemical Properties
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Property Value

Molecular Formula C5H11BrSi

Molecular Weight 179.13 g/mol [2][3][4][5]
Boiling Point 50-51 °C at 52 mmHg[2][5][6]
Density 1.167 g/mL at 25 °C[2][6]
Flash Point 29 °C (84.2 °F) - closed cup[2]
Refractive Index n20/D 1.466[2][6]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling (2-Bromovinyl)trimethylsilane
in a laboratory setting.

=

. Engineering Controls and Preparation:

» Ventilation: All work with (2-Bromovinyl)trimethylsilane must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[1]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[1] No smoking is permitted in the handling area.[1]

» Static Discharge: Take precautionary measures against static discharge. Use explosion-proof
electrical, ventilating, and lighting equipment.[1] Ground and bond containers and receiving
equipment.[1]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.

2. Personal Protective Equipment (PPE):

» Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[7] Gloves
must be inspected for integrity before each use and disposed of properly after handling the
chemical.[7]
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e Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are
mandatory. A face shield should be worn over the goggles when there is a risk of splashing.

» Body Protection: A flame-retardant lab coat or a 100% cotton lab coat should be worn and
fully buttoned.

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
permissible limits, a NIOSH-approved respirator with appropriate cartridges (e.g., for organic
vapors) is required.[7]

3. Chemical Handling:
» Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[1]

o Transfers: Conduct all transfers of (2-Bromovinyl)trimethylsilane within the chemical fume
hood to minimize the release of vapors.

o Storage: Store the chemical in a cool, dry, and well-ventilated place in a tightly closed
container.[1] Opened containers must be carefully resealed and kept upright to prevent
leakage.[1]

4. In Case of Exposure or Spill:

» Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water.[1] Consult a physician.[7]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[7]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7]
Consult a physician.[7]

» Spill: For a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain and
collect the spill. Place the absorbed material into a sealed, labeled container for hazardous
waste disposal.

Disposal Plan: Step-by-Step Waste Management
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Proper disposal of (2-Bromovinyl)trimethylsilane and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» Liquid Waste: Collect any unused (2-Bromovinyl)trimethylsilane and solutions containing it
in a dedicated, sealed, and clearly labeled hazardous waste container for halogenated
organic waste. Do not mix with other waste streams.

» Solid Waste: All disposables contaminated with (2-Bromovinyl)trimethylsilane, such as
gloves, paper towels, and absorbent materials, must be collected in a separate, sealed, and
labeled hazardous waste container.[7]

2. Waste Disposal:

e Licensed Disposal Service: The disposal of (2-Bromovinyl)trimethylsilane waste must be
handled by a licensed professional waste disposal service.[7]

« Incineration: The recommended method of disposal is to burn the material in a chemical
incinerator equipped with an afterburner and scrubber.[7] Extra care should be taken during
ignition due to the material's high flammability.[7]

o Container Disposal: Dispose of the empty container as unused product in accordance with
all applicable regulations.[7]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of (2-
Bromovinyl)trimethylsilane, from preparation to disposal.
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Workflow for Safe Handling of (2-Bromovinyl)trimethylsilane
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Caption: Safe handling workflow for (2-Bromovinyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b178746?utm_src=pdf-custom-synthesis
https://www.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich41309-43-7.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/359998
https://www.sigmaaldrich.com/JP/ja/product/aldrich/359998
https://far-chemical.com/product/2-bromovinyltrimethylsilane/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/359998
https://www.sigmaaldrich.com/JP/ja/product/aldrich/359998
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1151523_EN.htm
https://www.scientificlabs.co.uk/product/halogenated-compounds/359998-5ML
https://www.capotchem.cn/doc/viewmsds_41309-43-7.html
https://www.benchchem.com/product/b178746#personal-protective-equipment-for-handling-2-bromovinyl-trimethylsilane
https://www.benchchem.com/product/b178746#personal-protective-equipment-for-handling-2-bromovinyl-trimethylsilane
https://www.benchchem.com/product/b178746#personal-protective-equipment-for-handling-2-bromovinyl-trimethylsilane
https://www.benchchem.com/product/b178746#personal-protective-equipment-for-handling-2-bromovinyl-trimethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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